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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B13923551 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling of OICR12694 TFA. The following

troubleshooting guides and frequently asked questions (FAQs) address potential issues during

experimental procedures.
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Issue Possible Cause Solution

Skin or Eye Contact Accidental splash or spill.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

For eye contact, hold eyelids

apart and continue flushing.

Seek immediate medical

attention.[1][2][3]

Inhalation Exposure

Inadequate ventilation or

handling outside of a fume

hood.

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen.

Seek prompt medical attention.

[1][2][3]

Spill in the Lab
Improper handling or container

failure.

For small spills, neutralize

carefully with a suitable agent

like sodium carbonate, absorb

with an inert material, and

place in a labeled container for

proper disposal. For large

spills, evacuate the area and

seek assistance from

emergency personnel.[1][4]

Degradation of Labels on

Nearby Bottles

High vapor pressure of

Trifluoroacetic acid (TFA).

Store OICR12694 TFA in a

tightly sealed container within

a designated acid cabinet,

away from other chemicals.[1]

Frequently Asked Questions (FAQs)
What is OICR12694 TFA?

OICR12694 is a novel, potent, and selective BCL6 BTB inhibitor.[5][6] The "TFA" designation

indicates that the compound is a trifluoroacetate salt. Trifluoroacetic acid (TFA) is a strong,
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corrosive acid, and its properties dictate the primary safety precautions required for handling

OICR12694 TFA.[1][7]

What are the primary hazards associated with OICR12694 TFA?

The primary hazards stem from the trifluoroacetic acid component. It is highly corrosive and

can cause severe burns to the skin, eyes, and respiratory tract upon contact or inhalation.[1][7]

[8] Ingestion can lead to severe internal injury.[1]

What personal protective equipment (PPE) is required when handling OICR12694 TFA?

At a minimum, a properly fitting lab coat, long pants, closed-toed shoes, and chemical safety

glasses meeting ANSI standard Z-87.1 must be worn.[4] Chemical-resistant gloves, such as

nitrile gloves, are mandatory.[4][7] For larger quantities, splash goggles and a face shield may

be necessary.[4][7] All handling of OICR12694 TFA should be conducted in a certified chemical

fume hood.[7]

How should OICR12694 TFA be stored?

Store OICR12694 TFA in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]

It should be kept in a designated acid cabinet, away from incompatible materials such as

bases, oxidizers, and metals.[2][4]

How should OICR12694 TFA waste be disposed of?

Waste containing OICR12694 TFA should be treated as hazardous waste and disposed of

according to institutional and local guidelines.[1] Do not dispose of it down the drain.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for Trifluoroacetic Acid (TFA), the

hazardous component of OICR12694 TFA.
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Property Value Reference

CAS Number 76-05-1 [10]

Molar Mass 114.02 g/mol [10]

Boiling Point 72.4 °C (162.3 °F) [10]

Melting Point -15.4 °C (4.3 °F) [10]

Density 1.489 g/cm³ (at 20 °C) [10]

Vapor Pressure 107 mmHg (at 25 °C) [1]

pKa 0.52 [10]

LD50 (oral, rat) 200 mg/kg [1]

LC50 (inhalation, rat) 2000 ppm (4 h) [1]

Experimental Protocols
Standard Handling Protocol for OICR12694 TFA

Preparation: Before handling, ensure a certified chemical fume hood is available and

functioning correctly.[7] Gather all necessary PPE, including a lab coat, chemical splash

goggles, and chemical-resistant gloves.[4][7]

Handling: Conduct all weighing and solution preparation within the chemical fume hood to

minimize inhalation exposure.[7] Avoid contact with skin and eyes.[7]

Dilution: If diluting, always add the acid (or in this case, the TFA salt solution) to the solvent,

never the other way around, to control any exothermic reaction.[2]

Storage: After use, ensure the container is tightly sealed and stored in a designated acid

cabinet.[1][2]

Decontamination: Wash hands thoroughly with soap and water after handling.[7] Clean any

contaminated surfaces according to your institution's standard operating procedures for acid

spills.
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Emergency Spill Protocol

Alert Personnel: Immediately alert others in the vicinity of the spill.[4]

Evacuate: For large spills, evacuate the immediate area.[4]

Containment: For small spills that you are trained to handle, contain the spill using an

appropriate absorbent material.

Neutralization: Carefully neutralize the spill with a weak base, such as sodium bicarbonate.

Cleanup: Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand) and

place it in a sealed, labeled container for hazardous waste disposal.[4]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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